Cas no 685106-80-3 (1-(4-[2-(4-PYRIDINYL)-4-PYRIMIDINYL]PHENYL)-1H-1,3-BENZIMIDAZOLE)

1-(4-[2-(4-PYRIDINYL)-4-PYRIMIDINYL]PHENYL)-1H-1,3-BENZIMIDAZOLE structure
685106-80-3 structure
Product Name:1-(4-[2-(4-PYRIDINYL)-4-PYRIMIDINYL]PHENYL)-1H-1,3-BENZIMIDAZOLE
CAS No:685106-80-3
MF:C22H15N5
MW:349.388003587723
CID:5270847
Update Time:2026-03-09

1-(4-[2-(4-PYRIDINYL)-4-PYRIMIDINYL]PHENYL)-1H-1,3-BENZIMIDAZOLE Chemical and Physical Properties

Names and Identifiers

    • 1-(4-[2-(4-PYRIDINYL)-4-PYRIMIDINYL]PHENYL)-1H-1,3-BENZIMIDAZOLE
    • 1-{4-[2-(pyridin-4-yl)pyrimidin-4-yl]phenyl}-1H-1,3-benzodiazole
    • Inchi: 1S/C22H15N5/c1-2-4-21-20(3-1)25-15-27(21)18-7-5-16(6-8-18)19-11-14-24-22(26-19)17-9-12-23-13-10-17/h1-15H
    • InChI Key: LZRPTEXKZHUVIC-UHFFFAOYSA-N
    • SMILES: C1C=C2N=CN(C2=CC=1)C1C=CC(C2C=CN=C(C3C=CN=CC=3)N=2)=CC=1

1-(4-[2-(4-PYRIDINYL)-4-PYRIMIDINYL]PHENYL)-1H-1,3-BENZIMIDAZOLE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1625824-1mg
1-(4-(2-(Pyridin-4-yl)pyrimidin-4-yl)phenyl)-1H-benzo[d]imidazole
685106-80-3 98%
1mg
¥436 2023-03-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1625824-2mg
1-(4-(2-(Pyridin-4-yl)pyrimidin-4-yl)phenyl)-1H-benzo[d]imidazole
685106-80-3 98%
2mg
¥536 2023-03-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1625824-5mg
1-(4-(2-(Pyridin-4-yl)pyrimidin-4-yl)phenyl)-1H-benzo[d]imidazole
685106-80-3 98%
5mg
¥627 2023-03-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1625824-10mg
1-(4-(2-(Pyridin-4-yl)pyrimidin-4-yl)phenyl)-1H-benzo[d]imidazole
685106-80-3 98%
10mg
¥747 2023-03-25
Ambeed
A916928-1g
1-{4-[2-(pyridin-4-yl)pyrimidin-4-yl]phenyl}-1H-1,3-benzodiazole
685106-80-3 90%
1g
$350.0 2025-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00908305-1g
1-{4-[2-(pyridin-4-yl)pyrimidin-4-yl]phenyl}-1H-1,3-benzodiazole
685106-80-3 90%
1g
¥2401.0 2024-04-18
Key Organics Ltd
4T-0318-1MG
1-{4-[2-(4-pyridinyl)-4-pyrimidinyl]phenyl}-1H-1,3-benzimidazole
685106-80-3 >90%
1mg
£28.00 2025-02-09
Key Organics Ltd
4T-0318-5MG
1-{4-[2-(4-pyridinyl)-4-pyrimidinyl]phenyl}-1H-1,3-benzimidazole
685106-80-3 >90%
5mg
£35.00 2025-02-09
Key Organics Ltd
4T-0318-10MG
1-{4-[2-(4-pyridinyl)-4-pyrimidinyl]phenyl}-1H-1,3-benzimidazole
685106-80-3 >90%
10mg
£48.00 2025-02-09
Key Organics Ltd
4T-0318-50MG
1-{4-[2-(4-pyridinyl)-4-pyrimidinyl]phenyl}-1H-1,3-benzimidazole
685106-80-3 >90%
50mg
£77.00 2025-02-09

1-(4-[2-(4-PYRIDINYL)-4-PYRIMIDINYL]PHENYL)-1H-1,3-BENZIMIDAZOLE Related Literature

Additional information on 1-(4-[2-(4-PYRIDINYL)-4-PYRIMIDINYL]PHENYL)-1H-1,3-BENZIMIDAZOLE

Professional Introduction to Compound with CAS No. 685106-80-3 and Product Name: 1-(4-[2-(4-PYRIDINYL)-4-PYRIMIDINYL]PHENYL)-1H-1,3-BENZIMIDAZOLE

The compound with the CAS number 685106-80-3 and the product name 1-(4-[2-(4-PYRIDINYL)-4-PYRIMIDINYL]PHENYL)-1H-1,3-BENZIMIDAZOLE represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of multiple heterocyclic rings, including pyridine and pyrimidine, suggests a high degree of structural complexity that may contribute to its unique pharmacological properties.

Recent research in the area of heterocyclic compounds has highlighted their importance in the development of novel therapeutic agents. The benzimidazole core in this compound is particularly noteworthy, as it is a well-known pharmacophore found in numerous bioactive molecules. Studies have demonstrated that benzimidazoles exhibit a wide range of biological activities, including antiviral, antibacterial, and anticancer effects. The specific arrangement of the substituents in 1-(4-[2-(4-PYRIDINYL)-4-PYRIMIDINYL]PHENYL)-1H-1,3-BENZIMIDAZOLE may modulate these properties, making it a promising candidate for further investigation.

The incorporation of both pyridine and pyrimidine moieties into the molecular framework introduces additional layers of biological relevance. Pyridine derivatives are known for their role in various enzymatic processes and have been extensively studied for their potential as drug candidates. Similarly, pyrimidine-based compounds are integral to nucleic acid synthesis and have shown promise in the treatment of diseases such as cancer and viral infections. The synergistic effect of these heterocyclic systems in 1-(4-[2-(4-PYRIDINYL)-4-PYRIMIDINYL]PHENYL)-1H-1,3-BENZIMIDAZOLE could lead to novel mechanisms of action that are not observed with individual components.

Advances in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Molecular modeling studies on 1-(4-[2-(4-PYRIDINYL)-4-PYRIMIDINYL]PHENYL)-1H-1,3-BENZIMIDAZOLE have suggested potential interactions with various biological targets. These predictions are supported by experimental data obtained from high-throughput screening assays, which have identified this compound as a lead candidate for further optimization. The combination of computational and experimental approaches provides a robust framework for the development of new drugs.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and precise regioselective reactions to construct the desired molecular architecture. Techniques such as cross-coupling reactions and palladium catalysis have been employed to achieve the necessary connectivity between the heterocyclic rings. The synthetic route not only highlights the versatility of modern organic synthesis but also underscores the importance of well-designed methodologies in drug development.

Preclinical studies have begun to explore the pharmacological profile of 1-(4-[2-(4-PYRIDINYL)-4-PYRIMIDINYL]PHENYL)-1H-1,3-BENZIMIDAZOLE. Initial findings indicate that this compound exhibits promising activity against certain disease models. For instance, its ability to inhibit specific enzymes or interfere with cellular pathways has been observed in vitro. These results are encouraging and warrant further investigation into its potential therapeutic applications. Additionally, studies on its pharmacokinetic properties are underway to assess its absorption, distribution, metabolism, and excretion (ADME) characteristics.

The development of novel drug candidates is often hampered by challenges such as poor solubility or limited bioavailability. However, modifications to the molecular structure can mitigate these issues while preserving biological activity. In the case of 1-(4-[2-(4-PYRIDINYL)-4-PYRIMIDINYL]PHENYL)-1H-1,3-BENZIMIDAZOLE, strategies such as prodrug design or solvent-based formulations are being explored to enhance its pharmacological efficacy. These efforts align with broader trends in pharmaceutical research aimed at improving drug delivery systems.

The role of interdisciplinary collaboration cannot be overstated in advancing pharmaceutical science. Combining expertise from chemistry, biology, and computer science has led to innovative approaches in drug discovery. The study of 1-(4-[2-(4-PYRIDINYL)-4-PYRIMIDINYL]PHENYL)-1H-1,3-BENZIMIDAZOLE exemplifies this collaborative spirit, as researchers from different disciplines contribute their knowledge to unravel its potential benefits.

Future directions for research on this compound include exploring its mechanism of action at a molecular level. Understanding how it interacts with biological targets will provide insights into its therapeutic effects and help guide further optimization efforts. Additionally, investigating its potential side effects and toxicology profiles will be crucial for assessing its safety before moving into clinical trials.

In conclusion,1-(4-[2-(4-PYRIDINYL)-4-PYRIMIDILNYL]PHENYL)-1H-1,3-BENZIMIDAZOLE represents a compelling example of how complex molecular structures can yield promising therapeutic agents. Its unique combination of heterocyclic moieties and favorable pharmacological properties make it an attractive candidate for further development. As research continues to uncover new applications for this compound, it is poised to play a significant role in addressing unmet medical needs.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited